Cas no 1967-85-7 (5-Pyrimidinemethanethiol,4-amino-2-methyl-)

5-Pyrimidinemethanethiol,4-amino-2-methyl- structure
1967-85-7 structure
Product Name:5-Pyrimidinemethanethiol,4-amino-2-methyl-
CAS No:1967-85-7
MF:C6H9N3S
MW:155.220759153366
CID:225935
PubChem ID:222673
Update Time:2025-04-19

5-Pyrimidinemethanethiol,4-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinemethanethiol,4-amino-2-methyl-
    • (4-amino-2-methylpyrimidin-5-yl)methanethiol
    • (4-amino-2-methyl-pyrimidin-5-yl)methanesulfonic acid
    • (4-amino-2-methyl-pyrimidin-5-yl)-methanesulfonic acid
    • (4-amino-2-methyl-pyrimidin-5-yl)-methanethiol
    • (4-Amino-2-methyl-pyrimidin-5-yl)-methansulfonsaeure
    • (4-Amino-2-methyl-pyrimidin-5-yl)-methanthiol
    • 4-Amino-2-methyl-5-mercaptomethyl-pyrimidin
    • 4-Amino-2-methylpyrimidinyl-5-methansulfonsaeure
    • CTK1A7364
    • NSC165509
    • SCHEMBL23748348
    • (6-Imino-2-methyl-1,6-dihydropyrimidin-5-yl)methanethiol
    • NSC-9318
    • 1967-85-7
    • NSC9318
    • DTXSID50941434
    • 4-amino-2-methyl-5-mercaptomethylpyrimidine
    • Inchi: 1S/C6H9N3S/c1-4-8-2-5(3-10)6(7)9-4/h2,10H,3H2,1H3,(H2,7,8,9)
    • InChI Key: NUOCPDUXXOVQIU-UHFFFAOYSA-N
    • SMILES: SCC1=CN=C(C)N=C1N

Computed Properties

  • Exact Mass: 155.05187
  • Monoisotopic Mass: 155.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 52.8Ų

Experimental Properties

  • Density: 1.243
  • Boiling Point: 315.9°C at 760 mmHg
  • Flash Point: 144.9°C
  • Refractive Index: 1.628
  • PSA: 51.8
  • LogP: 1.37820
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